Cas no 72-90-2 (1H-Purin-6-amine,9-(5-deoxy-b-D-xylofuranosyl)- (9CI))

• Product Name: 1H-Purin-6-amine,9-(5-deoxy-b-D-xylofuranosyl)- (9CI)
• CAS No: 72-90-2
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 580777
• PubChem ID: 142
• Update Time: 2025-04-19

1H-Purin-6-amine,9-(5-deoxy-b-D-xylofuranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine,9-(5-deoxy-b-D-xylofuranosyl)- (9CI)
• 9-(b-D-5'-Deoxyxylofuranosyl)adenine
• Adenine,9-(5-deoxy-b-D-xylofuranosyl)- (7CI,8CI)
• NSC 86102
• 4152-76-5
• PD093867
• PDSP1_001034
• AKOS040738757
• SCHEMBL12453581
• NSC-86102
• Compound NP-015368
• NSC-102642
• 9-(5-deoxypentofuranosyl)-9H-purin-6-amine
• NSC102642
• NSC89222
• BDBM50031233
• NSC-89222
• 72-90-2
• PDSP2_001018
• 9H-Purin-6-amine, 9-(5-deoxy-.alpha.-D-xylofuranosyl)-
• DTXSID30863448
• 2-(6-Amino-purin-9-yl)-5-methyl-tetrahydro-furan-3,4-diol
• 55670-08-1
• NSC86102

• Inchi： 1S/C10H13N5O3/c1-4-6(16)7(17)10(18-4)15-3-14-5-8(11)12-2-13-9(5)15/h2-4,6-7,10,16-17H,1H3,(H2,11,12,13)
• InChI Key： XGYIMTFOTBMPFP-UHFFFAOYSA-N
• SMILES： O1C(C)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 251.101839
• Monoisotopic Mass: 251.101839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.93
• Boiling Point: 595°Cat760mmHg
• Flash Point: 313.6°C
• PSA: 119.31000
• LogP: -0.37120